Cas no 2384585-55-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid
• CAS No: 2384585-55-9
• MF: C₂₃H₁₉NO₄S₂
• MW: 437.531263589859
• CID: 6194842
• PubChem ID: 165886556
• Update Time: 2025-10-30

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737146
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid
• 2384585-55-9

• Inchi： 1S/C23H19NO4S2/c25-21(26)19-17-10-5-11-29-22(17)30-20(19)24-23(27)28-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,18H,5,10-12H2,(H,24,27)(H,25,26)
• InChI Key： FOBMRKFPEZWFOE-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C(=O)O)=C(NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)S2)CCC1

Computed Properties

• Exact Mass: 437.07555043g/mol
• Monoisotopic Mass: 437.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 129Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid (CAS No. 2384585-55-9)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid (CAS No. 2384585-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thieno[2,3-b]thiopyran derivatives and is characterized by its unique structural features, including a fluorenyl group and a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The fluorenyl group in the structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid is particularly noteworthy due to its ability to enhance the lipophilicity and stability of the molecule. Fluorenyl groups are commonly used in drug design to improve the pharmacokinetic properties of compounds, such as their solubility and permeability across biological membranes. This makes the compound an attractive candidate for oral administration and systemic delivery.

The carboxylic acid moiety in the structure plays a crucial role in the compound's biological activity. Carboxylic acids are known for their ability to form hydrogen bonds and interact with various biological targets, such as enzymes and receptors. In the context of medicinal chemistry, this functional group can be modified or derivatized to fine-tune the compound's potency and selectivity. Recent studies have shown that carboxylic acid-containing compounds can exhibit potent anti-inflammatory and anti-cancer activities, making them valuable leads for drug discovery.

The thieno[2,3-b]thiopyran scaffold is another key feature of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid. Thieno[2,3-b]thiopyrans are heterocyclic compounds that have been extensively studied for their diverse biological activities. These compounds have shown promise in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation. The presence of this scaffold in the structure suggests that 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid may possess similar biological properties.

Recent research has focused on elucidating the pharmacological properties of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to possess anti-cancer activity by inducing apoptosis in various cancer cell lines. These findings highlight the potential of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid as a lead compound for the development of new therapeutic agents.

In terms of its chemical synthesis, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid can be prepared through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the thieno[2,3-b]thiopyran core using appropriate starting materials and reagents. Subsequent steps involve functionalization of the core structure to introduce the fluorenyl group and the carboxylic acid moiety. The synthetic route is designed to optimize yield and purity while minimizing side reactions and by-products.

The physicochemical properties of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid have also been extensively characterized. The compound is known to have good solubility in organic solvents such as DMSO and DMF but exhibits limited solubility in water. This property can be advantageous for formulation purposes but may require careful consideration during drug development to ensure optimal bioavailability.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H,5H,6H-thieno[2,3-b]thiopyran-3-carboxylic acid (CAS No. 2384585-55-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.